Cas no 438219-59-1 (3-(2-Bromo-4-chlorophenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(2-Bromo-4-chlorophenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 438219-59-1
• MF: C₁₅H₁₂BrClO₃
• MW: 355.610982894897
• MDL: MFCD02090895
• CID: 1067123
• PubChem ID: 996961
• Update Time: 2025-04-20

3-(2-Bromo-4-chlorophenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(2-Bromo-4-chlorophenoxy)methyl]-4-methoxybenzaldehyde
• 3-(2-bromo-4-chlorophenoxymethyl)-4-methoxybenzaldehyde
• Z275128006
• DTXSID70359759
• 3-(2-Bromo-4-chlorophenoxymethyl)-4-methoxy-benzaldehyde
• BBL015989
• EN300-227645
• CS-0302256
• AK-968/41170123
• 438219-59-1
• AKOS000304078
• 3-(2-bromo-4-chloro-phenoxymethyl)-4-methoxy-benzaldehyde
• ALBB-001111
• VS-05088
• Oprea1_292484
• 3-((2-Bromo-4-chlorophenoxy)methyl)-4-methoxybenzaldehyde
• MFCD02090895
• STK301659
• 3-(2-Bromo-4-chlorophenoxy)methyl-4-methoxybenzaldehyde

• MDL： MFCD02090895
• Inchi： 1S/C15H12BrClO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(17)7-13(15)16/h2-8H,9H2,1H3
• InChI Key： QKLGHQKRSSQYPP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OCC1C=C(C=O)C=CC=1OC)Cl

Computed Properties

• Exact Mass: 353.96600
• Monoisotopic Mass: 353.96583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.50260

3-(2-Bromo-4-chlorophenoxy)methyl-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives